
6-Acetyldepheline CAS number 1310693-07-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Acetyldepheline

Cat. No.: B11931440 Get Quote

6-Acetyldepheline: A Technical Overview
For Research Use Only

This document provides a technical summary of 6-Acetyldepheline, a natural alkaloid isolated

from the plant Delphinium tatsienense. Due to the limited publicly available research on this

specific compound, this guide summarizes the existing information and outlines potential areas

for future investigation.

Chemical and Physical Properties
6-Acetyldepheline is a diterpenoid alkaloid with the following properties:

Property Value Reference

CAS Number 1310693-07-2 [1][2][3][4]

Molecular Formula C27H41NO7 [2]

Molecular Weight 491.625 g/mol [2]

Source Delphinium tatsienense [1][2][3]

Biological Activity
Currently, there is no specific biological activity or mechanism of action reported for 6-
Acetyldepheline in the scientific literature. As a natural product, it is plausible that it possesses
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bioactive properties. Alkaloids as a class are known to exhibit a wide range of pharmacological

activities. Further research is required to determine the biological profile of 6-Acetyldepheline.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 6-
Acetyldepheline are not available in the public domain.

Future Research Directions
The lack of data on 6-Acetyldepheline presents an opportunity for novel research. A logical

workflow for investigating this compound is proposed below.
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Proposed Research Workflow for 6-Acetyldepheline

Compound Acquisition & Characterization

Biological Screening

Mechanism of Action Studies

Drug Development

Isolation from Delphinium tatsienense

Structural Elucidation (NMR, MS)

Chemical Synthesis

In vitro Bioassays (e.g., cytotoxicity, enzyme inhibition) Phenotypic Screening

Target Identification

Pathway Analysis

In vivo Model Validation

Lead Optimization

Preclinical Studies

Click to download full resolution via product page

Caption: Proposed research workflow for 6-Acetyldepheline.
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This workflow outlines a potential path from compound acquisition to preclinical studies. The

initial steps would involve either isolating the compound from its natural source or developing a

synthetic route. Subsequent biological screening would be crucial to identify any potential

therapeutic activities. Should promising activity be found, further studies would be necessary to

elucidate the mechanism of action and evaluate its potential as a drug lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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